Cas no 1643542-07-7 (4-Bromo-2-(iso-butyl-d9)-pyridine)

4-Bromo-2-(iso-butyl-d9)-pyridine structure
1643542-07-7 structure
Product Name:4-Bromo-2-(iso-butyl-d9)-pyridine
CAS No:1643542-07-7
MF:C9H12BrN
MW:223.157736778259
CID:6810725
PubChem ID:133551052
Update Time:2025-03-06

4-Bromo-2-(iso-butyl-d9)-pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-(iso-butyl-d9)-pyridine
    • 1643542-07-7
    • CS-18808
    • Inchi: 1S/C9H12BrN/c1-7(2)5-9-6-8(10)3-4-11-9/h3-4,6-7H,5H2,1-2H3/i1D3,2D3,5D2,7D
    • InChI Key: QQAZBFHJPUPWHM-UREMUQQNSA-N
    • SMILES: BrC1C=CN=C(C=1)C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 222.07180Da
  • Monoisotopic Mass: 222.07180Da
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų
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